Cas no 26635-75-6 (Poly(oxy-1,2-ethanediyl),a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy-
• CAS No: 26635-75-6
• MF: C₁₆H₃₃NO₃
• MW: 287.438125371933
• CID: 269784
• PubChem ID: 168575
• Update Time: 2025-05-22

Poly(oxy-1,2-ethanediyl),a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy-
• N-[2-(2-Hydroxyethoxy)ethyl]dodecanamide
• PEG-3 Lauramide
• PEG-5 Laurylamine
• Glycols,polyethylene, monoether with N-(2-hydroxyethyl)dodecanamide (8CI)
• Amidox L
• Amidox L 2
• Amidox L 5
• Amizett 2L-Y
• Lauricacid monoethanolamide, ethoxylated
• Mapon C 5
• Nissan Nymide ML 211
• Nymid ML203
• Nymid ML 210
• Pionin D 4110
• Poly(ethylene glycol) monolauramide
• Polyethylene glycol mono(2-lauramidoethyl) ether
• Polyethyleneglycol-laurylamide compound
• Zontes AC 10
• Amizett 1LE
• Dodecanamide, N-[2-(2-hydroxyethoxy)ethyl]-
• Dodecanamide, N-(2-(2-hydroxyethoxy)ethyl)-
• NS00013947
• 20138-28-7
• AKOS010638773
• SIFSGJHNINUHSG-UHFFFAOYSA-N
• N-[2-(2-hydroxyethyloxy)ethyl]dodecanamide
• SCHEMBL399954
• DTXSID4074356
• 26635-75-6
• Amisol 2L
• Amizett 2L
• Amizett 5L
• Lauric acid monoethanolamide, ethoxylated
• Nymid ML 203
• Polyethylene glycol-laurylamide compound

• Inchi： 1S/C16H33NO3/c1-2-3-4-5-6-7-8-9-10-11-16(19)17-12-14-20-15-13-18/h18H,2-15H2,1H3,(H,17,19)
• InChI Key： SIFSGJHNINUHSG-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NCCOCCO

Computed Properties

• Exact Mass: 287.24600
• Monoisotopic Mass: 287.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 62.05000
• LogP: 3.87270

Additional information on Poly(oxy-1,2-ethanediyl),a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy-

Poly(oxy-1,2-ethanediyl), a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy: A Comprehensive Overview

Poly(oxy-1,2-ethanediyl), also known by its CAS number 26635-75-6, is a versatile polymer widely recognized for its unique chemical and physical properties. This compound, with the specific structure of a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy, represents a specialized derivative of polyethylene glycol (PEG). The molecule's structure incorporates a hydrophilic polyethylene glycol backbone with a hydrophobic dodecyloxycarbonyl group, making it an amphiphilic compound with potential applications in various fields such as drug delivery, surface modification, and material science.

The synthesis of this compound involves the reaction of polyethylene glycol with an appropriate alkylating agent to introduce the dodecyloxycarbonyl group. This modification enhances the compound's compatibility with both hydrophilic and hydrophobic environments, making it an ideal candidate for creating mixed micelles or stabilizing drug delivery systems. Recent studies have highlighted the potential of such amphiphilic polymers in enhancing the solubility and bioavailability of poorly water-soluble drugs.

One of the most significant advancements in the use of Poly(oxy-1,2-ethanediyl), a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy is its role in drug delivery systems. Researchers have demonstrated that this compound can serve as a stabilizing agent for nanoparticles, ensuring uniform drug distribution and reducing aggregation tendencies. For instance, a 2023 study published in Journal of Controlled Release explored the use of this polymer in encapsulating anti-cancer drugs within lipid-polymer hybrid nanoparticles, resulting in improved drug stability and targeted delivery efficiency.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its amphiphilic nature allows it to act as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties. A recent investigation by scientists at the University of California revealed that incorporating this polymer into polypropylene-based composites significantly improved their thermal stability and tensile strength.

The environmental impact of CAS No. 26635-75-6 derivatives is another area gaining attention. As concerns about microplastics and biodegradability grow, researchers are exploring whether this polymer can be modified to enhance biodegradation rates without compromising its functional properties. Preliminary findings suggest that introducing specific functional groups could accelerate enzymatic degradation under controlled conditions.

Furthermore, the compound's ability to form self-assembled monolayers on various surfaces has opened new avenues in surface engineering. A 2023 study published in Advanced Materials Interfaces demonstrated that thin films formed by this polymer exhibit excellent resistance to protein adsorption and bacterial adhesion, making them suitable for biomedical devices such as catheters and implants.

In conclusion, Poly(oxy-1,2-ethanediyl), a-[2-[(1-oxododecyl)amino]ethyl]-w-hydroxy (CAS No. 26635-75-6) stands out as a multifunctional polymer with diverse applications across pharmaceuticals, materials science, and environmental technology. Its unique structure enables it to bridge hydrophilic and hydrophobic domains, making it an invaluable tool for modern scientific research and industrial innovation.